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Compound Name: 1,2-Diiodododecane

Cat. No.: B14356176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for 1,2-diiodododecane is scarce in scientific literature.

This guide provides a comprehensive overview based on the established principles of vicinal

diiodide chemistry, supplemented with data from analogous compounds.

Introduction
1,2-Diiodododecane is a vicinal diiodide, an organic compound containing two iodine atoms

on adjacent carbon atoms of a dodecane chain. While its direct applications are not widely

documented, its chemical nature suggests potential as a reactive intermediate in organic

synthesis. The inherent instability of vicinal diiodides, which tend to undergo elimination

reactions, presents both challenges and opportunities for their use in creating unsaturated

compounds.[1] This guide aims to provide a detailed understanding of the expected physical

and chemical properties of 1,2-diiodododecane, its probable synthetic routes, and its

anticipated reactivity, drawing parallels with related and better-characterized molecules.

Predicted Physical and Chemical Properties
Due to the limited availability of experimental data for 1,2-diiodododecane, the following table

includes predicted properties based on general chemical principles and data for the related

compounds 1,12-diiodododecane and 1-iodododecane.
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Property

Predicted
Value/Information
for 1,2-
Diiodododecane

1,12-
Diiodododecane
(for comparison)

1-Iodododecane
(for comparison)

Molecular Formula C₁₂H₂₄I₂ C₁₂H₂₄I₂ C₁₂H₂₅I

Molecular Weight 422.13 g/mol 422.13 g/mol [2][3] 296.23 g/mol [4]

Appearance

Expected to be a

liquid or low-melting

solid, possibly with a

yellowish hue due to

decomposition.

Not specified
Clear colorless to pale

yellow liquid[4]

Boiling Point

Predicted to be high,

but likely decomposes

before boiling at

atmospheric pressure.

363.34 °C (estimate)

[2]

159-160 °C at 15

mmHg[4]

Melting Point Not available Not available -3 °C[4]

Density
Expected to be denser

than water.

1.6185 g/cm³ (rough

estimate)[2]
1.201 g/mL at 25 °C[4]

Solubility

Expected to be

insoluble in water and

soluble in nonpolar

organic solvents.

Insoluble in water,

soluble in organic

solvents.

Insoluble in water.[4]

Stability

Unstable, particularly

at room temperature

and in the presence of

light.[1] Prone to

elimination of I₂ to

form 1-dodecene.[1]

[5]

More stable than the

vicinal isomer.
Light sensitive.[4]
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The primary route for the synthesis of vicinal dihalides is the addition of a halogen to an alkene.

[6][7] Therefore, 1,2-diiodododecane would be synthesized from 1-dodecene.

Synthesis of 1,2-Diiodododecane from 1-Dodecene
The reaction involves the electrophilic addition of iodine (I₂) to the double bond of 1-dodecene.

1-Dodecene

1,2-Diiodododecane

+ I2

Iodine (I2)

1,2-Diiodododecane

1-Dodecene
- I2

Iodine (I2)
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- 2HI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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